Cas no 512811-84-6 (3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI))
512811-84-6 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
CAS No:512811-84-6
MF:C9H13N5S
MW:223.298019170761
CID:935090
PubChem ID:842864
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI)
- 512811-84-6
- SR-01000113635
- SR-01000113635-1
- 3-(1,3-dimethylpyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5-thione
- 5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol
- 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-4-ETHYL-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- STK968571
- AK-968/41170997
- AKOS001691112
- EU-0049866
- 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-4-ethyl-1H-1,2,4-triazole-5(4H)-thione
-
- Inchi: 1S/C9H13N5S/c1-4-14-8(10-11-9(14)15)7-5-13(3)12-6(7)2/h5H,4H2,1-3H3,(H,11,15)
- InChI Key: QOPGQRHQPVEPFS-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2=CN(C)N=C2C)N1CC
Computed Properties
- Exact Mass: 223.08916661g/mol
- Monoisotopic Mass: 223.08916661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 77.5Ų
3H-1,2,4-Triazole-3-thione,5-(1,3-dimethyl-1H-pyrazol-4-yl)-4-ethyl-2,4-dihydro-(9CI) Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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